Synthesis of Methyl 2,3-difluoro-5-methoxy-4-methylbenzoate: A Technical Guide
Synthesis of Methyl 2,3-difluoro-5-methoxy-4-methylbenzoate: A Technical Guide
Executive Summary
Methyl 2,3-difluoro-5-methoxy-4-methylbenzoate (CAS: 2586126-14-7) is a highly specialized fluorinated aromatic intermediate, critical in the synthesis of next-generation pharmaceuticals, particularly fluoroquinolone antibiotics and kinase inhibitors. Its structural core—a polysubstituted benzene ring featuring contiguous fluorine atoms and a methoxy-methyl motif—presents unique synthetic challenges regarding regioselectivity and electronic stabilization.
This guide details a robust, scalable synthetic pathway designed for high purity (>98%) and reproducibility. The protocol prioritizes the Nitration-Reduction-Hydroxylation route starting from 2,3-difluoro-4-methylbenzoic acid , leveraging the synergistic directing effects of the substituents to ensure precise functionalization at the C5 position.
Retrosynthetic Analysis
To design the optimal forward synthesis, we deconstruct the target molecule to identify the most strategic bond disconnections.
-
Target : Methyl 2,3-difluoro-5-methoxy-4-methylbenzoate
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Primary Disconnection : Ester hydrolysis and O-demethylation reveals the Phenol intermediate (5-hydroxy-2,3-difluoro-4-methylbenzoic acid).
-
Secondary Disconnection : Functional group interconversion (FGI) of the hydroxyl group traces back to an Amine (via diazonium) and subsequently a Nitro group.
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Starting Material : 2,3-Difluoro-4-methylbenzoic acid (CAS: 1806316-07-3). This precursor is commercially available and possesses the ideal substitution pattern to direct electrophilic attack to the required C5 position.
Logical Pathway
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Electrophilic Aromatic Substitution (Nitration) : The C5 position is electronically activated by the C4-methyl group (ortho-director) and the C2-fluorine (para-director), while being meta to the deactivating carboxyl group. This ensures high regioselectivity.
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Reduction & Diazotization : Converting the nitro group to a phenol via a diazonium intermediate allows for the introduction of the oxygen functionality.
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Global Methylation : Simultaneous esterification of the carboxylic acid and etherification of the phenol yields the final product.
Figure 1: Retrosynthetic disconnection strategy identifying the C5-nitration pathway.
Synthetic Route & Experimental Protocols
Stage 1: Regioselective Nitration
Objective : Introduce a nitro group at the C5 position.
Reaction :
| Parameter | Specification | Rationale |
| Reagents | Fuming | Sulfuric acid acts as the solvent and catalyst to generate the nitronium ion ( |
| Temperature | 0°C to 25°C | Low temperature prevents over-nitration or decarboxylation. |
| Time | 3–5 Hours | Sufficient for conversion while minimizing by-products. |
| Yield Target | 85–90% | High regioselectivity expected due to directing groups. |
Protocol :
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Charge a reactor with conc.
(10 vol) and cool to 0–5°C. -
Slowly add 2,3-difluoro-4-methylbenzoic acid (1.0 eq) while maintaining temperature <10°C. Stir until dissolved.
-
Dropwise add fuming
(1.5 eq) over 60 minutes, keeping internal temperature <10°C. -
Allow the mixture to warm to 20–25°C and stir for 3 hours. Monitor by HPLC.
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Quench : Pour the reaction mixture slowly onto crushed ice/water (20 vol) with vigorous stirring. The product will precipitate.[1][2]
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Filter the solid, wash with cold water until pH is neutral, and dry in a vacuum oven at 45°C.
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Product : 2,3-Difluoro-4-methyl-5-nitrobenzoic acid.
Stage 2: Reduction of Nitro Group
Objective : Convert the nitro group to an amino group.
Reaction :
Protocol :
-
Dissolve the nitro intermediate in Methanol (10 vol).
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Add 10% Pd/C (5 wt% loading) under nitrogen atmosphere.
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Pressurize with Hydrogen gas (3–5 bar) and stir at Room Temperature (RT) for 6–12 hours.
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Filter through a Celite pad to remove the catalyst.
-
Concentrate the filtrate to obtain 5-amino-2,3-difluoro-4-methylbenzoic acid . Use directly in the next step to avoid oxidation.
Stage 3: Sandmeyer Hydroxylation (Diazotization)
Objective : Convert the amino group to a hydroxyl (phenol) group.
Reaction :
Protocol :
-
Suspend the amine (1.0 eq) in 15%
(10 vol) and cool to 0–5°C. -
Add a solution of
(1.1 eq) in water dropwise, maintaining temperature <5°C. Stir for 30 min to form the diazonium salt. -
Hydrolysis : Transfer the cold diazonium solution slowly into a separate reactor containing 15%
heated to 80–90°C. Nitrogen gas evolution will be observed. -
Stir at 80°C for 1 hour.
-
Cool to RT and extract with Ethyl Acetate (3x).
-
Wash organic layer with brine, dry over
, and concentrate. -
Product : 5-Hydroxy-2,3-difluoro-4-methylbenzoic acid.
Stage 4: Global Methylation (Esterification & Etherification)
Objective : Simultaneously methylate the carboxylic acid and the phenol.
Reaction :
| Parameter | Specification | Rationale |
| Reagents | Dimethyl Sulfate (DMS) or MeI (2.5 eq), | DMS is preferred for scale; MeI is safer for small scale. Base scavenges acid. |
| Solvent | Acetone or DMF | Polar aprotic solvent facilitates |
| Temperature | Reflux (Acetone) or 60°C (DMF) | Ensures complete conversion of both sites. |
Protocol :
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Dissolve the hydroxy-acid intermediate (1.0 eq) in Acetone (15 vol).
-
Add Potassium Carbonate (
, anhydrous, 3.0 eq). -
Add Dimethyl Sulfate (2.5 eq) dropwise. Caution: DMS is highly toxic.[3]
-
Heat to reflux and stir for 4–6 hours. Monitor by TLC/HPLC.
-
Cool to RT and filter off inorganic salts.
-
Concentrate the filtrate.[4] Dissolve residue in Ethyl Acetate and wash with water and dilute NaOH (to remove unreacted acid/phenol).
-
Dry organic layer and concentrate to yield crude Methyl 2,3-difluoro-5-methoxy-4-methylbenzoate .
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Purification : Recrystallize from Methanol/Water or purify via silica gel chromatography (Hexane/EtOAc).
Process Logic & Workflow Visualization
The following diagram illustrates the critical process flow, highlighting decision points and intermediate transformations.
Figure 2: Step-by-step synthetic workflow from precursor to final ester.
Critical Process Parameters (CPPs) & Safety
Safety Considerations
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Fluorinated Compounds : Often exhibit high thermal stability but can release toxic HF upon combustion or strong acidic hydrolysis.
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Nitration : Exothermic reaction. Strict temperature control (<10°C during addition) is vital to prevent thermal runaway.
-
Dimethyl Sulfate (DMS) : A potent alkylating agent and carcinogen. Use within a closed system or fume hood with appropriate neutralization protocols (ammonia or NaOH solution).
Quality Control Standards
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Purity : >98% by HPLC.
-
Identity : Confirmation via
-NMR and -NMR.- -NMR : Distinct signals for C2-F and C3-F (coupling patterns will confirm vicinal arrangement).
- -NMR : Diagnostic singlets for Ester-Me (~3.9 ppm), Ether-Me (~3.8 ppm), and Ar-Me (~2.3 ppm).
References
-
PubChem . 2,4-Difluoro-5-methylbenzoic acid (Related Scaffold). Available at: [Link]
- Google Patents. Process for the preparation of aromatic methyl methoxycarboxylates (General Methylation). US5424479A.
- Google Patents. Method for preparation of 5-fluoro-2-methyl-3-nitrobenzoic acid (Nitration Protocol). US11001552B2.
Sources
- 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
- 2. researchgate.net [researchgate.net]
- 3. CN114736133B - Preparation of 2,4, 5-trifluoro-3-methoxybenzoic acid - Google Patents [patents.google.com]
- 4. CN107778167A - The preparation method of the methoxy benzoic acid of 2 methyl 3 - Google Patents [patents.google.com]

